Cas no 2229256-97-5 (1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol)

• Product Name: 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol
• CAS No: 2229256-97-5
• MF: C₁₁H₁₁ClF₃NO
• MW: 265.65935254097
• CID: 6577383
• PubChem ID: 165667215
• Update Time: 2025-10-28

1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol
• 1-{1-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]cyclopropyl}ethan-1-ol
• 2229256-97-5
• EN300-1960482

• Inchi： 1S/C11H11ClF3NO/c1-6(17)10(2-3-10)8-4-7(11(13,14)15)5-16-9(8)12/h4-6,17H,2-3H2,1H3
• InChI Key： XAZUZLRCGMLWRB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 265.0481262g/mol
• Monoisotopic Mass: 265.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol

Introduction to 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol (CAS No. 2229256-97-5)

1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2229256-97-5, represents a fusion of heterocyclic chemistry and cycloalkyl moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol incorporates a pyridine ring substituted with a chloro group at the 2-position and a trifluoromethyl group at the 5-position. This arrangement enhances the compound's electronic properties, making it potentially useful in interactions with biological targets. The cyclopropyl group appended to the pyridine ring introduces rigidity, which can influence both the pharmacokinetic and pharmacodynamic profiles of any derivatives.

In recent years, there has been a surge in interest regarding pyridine derivatives in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups in this compound can modulate its reactivity and binding affinity. Specifically, the trifluoromethyl group is known for its ability to enhance metabolic stability and binding interactions, while the chloro substituent can serve as a handle for further functionalization via nucleophilic substitution reactions.

The cyclopropyl moiety in 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol is particularly noteworthy, as it can introduce conformational constraints that may improve oral bioavailability and target specificity. This feature has been exploited in various drug candidates where spatial orientation is critical for efficacy. The combination of these structural elements suggests that this compound could exhibit multiple modes of action, making it a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for new drug candidates. Virtual screening techniques have been employed to identify potential binding partners for 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol, particularly within protein targets relevant to inflammation, cancer, and neurodegenerative diseases. These studies have hinted at its potential as an inhibitor of enzymes such as kinases and phosphodiesterases.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. The introduction of the chloro and trifluoromethyl groups necessitates careful selection of reagents and catalysts to minimize side products. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made the construction of complex heterocycles more efficient and scalable.

In vitro studies have begun to elucidate the biological activity of 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol. Initial assays have shown promising results in modulating pathways associated with cell proliferation and apoptosis. The compound's ability to interact with specific protein targets suggests that it could be developed into a therapeutic agent for conditions where dysregulation of these pathways is implicated.

The pharmacokinetic profile of any derivative derived from this scaffold will be influenced by its molecular structure. The presence of lipophilic groups like the cyclopropyl moiety can enhance membrane permeability, while polar functional groups may improve solubility. Balancing these properties is crucial for achieving optimal pharmacological activity while minimizing off-target effects.

Ongoing research aims to explore analogs of 1-{1-(2-chloro-pyridin)-3-y)cyclopropylethan}-ol by modifying substituents on the pyridine ring or introducing different cycloalkyl groups. Such modifications can fine-tune the compound's properties, leading to improved potency, selectivity, and safety profiles. High-throughput screening (HTS) campaigns are being conducted to identify novel derivatives with enhanced biological activity.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way new compounds are designed and prioritized. Predictive models based on large datasets have been trained to forecast biological activity, allowing researchers to focus on the most promising candidates. This approach has already shown success in identifying lead compounds for further optimization.

In conclusion, 1-{1-(2-chloro-pyridin)-3-y)cyclopropylethan}-ol (CAS No. 2229256—97—5) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic and cycloalkyl moieties provides a rich framework for medicinal chemists to explore new pharmacological spaces. As research progresses, this compound is poised to contribute significantly to advancements in drug discovery and development.